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Compound of Interest

Compound Name: (Nitroperoxy)ethane

Cat. No.: B15446729 Get Quote

Disclaimer: Extensive searches for the compound "(Nitroperoxy)ethane" in chemical

databases and scientific literature did not yield any results for a well-characterized substance

with this name. This suggests that "(Nitroperoxy)ethane" may be a hypothetical, exceptionally

rare, or non-standard term. This guide will, therefore, provide a detailed technical overview of

two closely related and well-documented compounds that encompass the "nitro" and "peroxy"

functionalities: Nitroethane and Ethyl Hydroperoxide. This information is intended for

researchers, scientists, and drug development professionals.

Nitroethane (C₂H₅NO₂)
Nitroethane is a polar solvent and a valuable reagent in organic synthesis, particularly for the

formation of new carbon-carbon bonds.[1][2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of nitroethane.
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Property Value Reference

Molecular Formula C₂H₅NO₂ [1]

Molecular Weight 75.067 g/mol [1]

CAS Number 79-24-3 [1]

Appearance Colorless, oily liquid

Odor Fruity

Density 1.052 g/cm³ at 20 °C

Melting Point -90 °C

Boiling Point 114-115 °C

Flash Point 28 °C

Solubility in Water 4.5 g/100 mL at 20 °C

Acidity (pKa) 8.5

Vapor Pressure 15.6 mmHg at 20 °C

Spectroscopic Data
Nitro groups in nitroalkanes can be identified by strong infrared absorption bands.[3]

Infrared (IR) Spectroscopy: Strong bands are typically observed around 1550 cm⁻¹ and 1375

cm⁻¹.[3][4] The NIST Gas-Phase IR Spectrum for nitroethane is publicly available.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum would show

a triplet for the methyl protons and a quartet for the methylene protons, with chemical shifts

influenced by the electron-withdrawing nitro group.

Mass Spectrometry: The electron ionization mass spectrum of nitroethane is available in the

NIST database.[1]
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Industrial Production: Nitroethane is produced industrially by the vapor-phase nitration of

propane at high temperatures, which results in a mixture of nitroalkanes.

Laboratory Synthesis: A common laboratory-scale synthesis is the reaction of an ethyl halide

(e.g., bromoethane or iodoethane) with a nitrite salt, such as silver nitrite (Victor Meyer

reaction) or sodium nitrite (Ter Meer reaction).

Example Experimental Protocol (Victor Meyer Reaction):

A solution of iodoethane in diethyl ether is prepared.

Freshly prepared, dry silver nitrite is added to the solution.

The mixture is refluxed for several hours.

The silver iodide precipitate is filtered off.

The ether is removed by distillation, and the remaining liquid is purified by fractional

distillation to yield nitroethane.

Reactivity and Signaling Pathways
The primary reactivity of nitroethane in a biological or drug development context stems from the

acidity of the α-proton, which allows for the formation of a nitronate anion. This anion is a

potent nucleophile.

Henry Reaction (Nitroaldol Reaction): The most significant reaction of nitroethane is the Henry

reaction, where the nitronate anion adds to an aldehyde or ketone to form a β-nitro alcohol.

This reaction is crucial for constructing complex organic molecules.

Caption: The Henry reaction workflow for nitroethane.

Ethyl Hydroperoxide (CH₃CH₂OOH)
Ethyl hydroperoxide is an organic peroxide that can be formed in the atmosphere and has

applications as a reagent in organic synthesis.[6][7]
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The following table summarizes the key physical and chemical properties of ethyl

hydroperoxide.

Property Value Reference

Molecular Formula C₂H₆O₂ [8]

Molecular Weight 62.068 g/mol [6]

CAS Number 3031-74-1 [8]

Appearance Colorless liquid [6]

Melting Point -100 °C [7]

Boiling Point 95 °C [6]

Solubility in Water Miscible [6]

Acidity (pKa) 11.8 [7]

Spectroscopic Data
The peroxide O-O bond has a characteristic weak stretch in the infrared spectrum.

Infrared (IR) Spectroscopy: The O-O stretch is typically found in the 840-890 cm⁻¹ region.

The O-H stretch will also be present as a broad band.

Raman Spectroscopy: The O-O stretch is often more easily observed in Raman spectra,

typically around 875 cm⁻¹.[9]

NMR Spectroscopy: The hydroperoxy proton (OOH) has a characteristic chemical shift in the

proton NMR spectrum, which is concentration and solvent-dependent.

Synthesis and Experimental Protocols
Atmospheric Formation: Ethyl hydroperoxide can be formed in the atmosphere through the

oxidation of ethane.[6]

Laboratory Synthesis: Synthesis often involves the reaction of a diethyl sulfate with hydrogen

peroxide in the presence of a base, or the autooxidation of ethane. A newer method involves
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the photocatalytic oxidation of ethane.[6][10]

Example Experimental Protocol (from Diethyl Sulfate):

A solution of potassium hydroxide is cooled in an ice bath.

Hydrogen peroxide (30%) is added slowly to the cooled base.

Diethyl sulfate is then added dropwise to the stirred solution, maintaining a low temperature.

The reaction is allowed to proceed for several hours at low temperature.

The organic layer is separated, washed, and carefully distilled under reduced pressure to

yield ethyl hydroperoxide. Caution: Organic peroxides can be explosive, and distillation

should be performed with appropriate safety precautions.

Reactivity and Biological Significance
Organic hydroperoxides are oxidizing agents and can act as sources of radicals. In a biological

context, they are analogues of reactive oxygen species and can participate in oxidative stress

pathways.

Decomposition: The O-O bond in ethyl hydroperoxide is weak and can cleave homolytically to

form an ethoxy radical and a hydroxyl radical, especially in the presence of heat, light, or metal

ions.

CH₃CH₂OOH CH₃CH₂O• + •OH
 Heat, Light, or Metal Catalyst

Click to download full resolution via product page

Caption: Decomposition of ethyl hydroperoxide into radicals.

Epoxidation of Alkenes: In the presence of certain metal catalysts, ethyl hydroperoxide can be

used to epoxidize alkenes.
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Reactants

Alkene (R₂C=CR₂)

Metal Catalyst
(e.g., Ti, V, Mo)

Ethyl Hydroperoxide (CH₃CH₂OOH)

Epoxide Ethanol (CH₃CH₂OH)

Click to download full resolution via product page

Caption: Experimental workflow for alkene epoxidation.

In conclusion, while "(Nitroperoxy)ethane" does not appear to be a known compound, the

study of related molecules like nitroethane and ethyl hydroperoxide provides valuable insights

into the chemistry of the nitro and hydroperoxide functional groups, which are of significant

interest in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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